Cas no 503860-56-8 (MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)-)

(2S)-2-(4-Methoxyphenyl)morpholine hydrochloride is a chiral morpholine derivative with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its stereospecific (S)-configuration ensures precise enantioselectivity, making it valuable for the development of optically active compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The 4-methoxyphenyl substituent contributes to its electronic properties, which may influence reactivity in synthetic pathways. This compound is particularly useful in medicinal chemistry for the design of bioactive molecules, owing to its structural versatility. High purity and well-defined stereochemistry are key advantages, ensuring reproducibility in research and industrial applications.

MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)- structure

503860-56-8 structure

Product Name:MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)-

CAS No:503860-56-8

MF:C₁₁H₁₆ClNO₂

MW:229.703242301941

CID:3470789

PubChem ID:68884493

Update Time:2025-05-27

MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)- Chemical and Physical Properties

Names and Identifiers

- MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)-
- (S)-2-(4-methoxyphenyl)morpholine hydrochloride
- (S)-2-(4-METHOXYPHENYL)MORPHOLINEHCL
- ZJGHNDHUXWVIMU-RFVHGSKJSA-N
- SCHEMBL4031655
- 503860-56-8
- (S)-2-(4-METHOXYPHENYL)MORPHOLINE HCL
- F18873
- Inchi： 1S/C11H15NO2.ClH/c1-13-10-4-2-9(3-5-10)11-8-12-6-7-14-11;/h2-5,11-12H,6-8H2,1H3;1H/t11-;/m1./s1
- InChI Key： ZJGHNDHUXWVIMU-RFVHGSKJSA-N
- SMILES： O(C1C=CC([C@@H]2OCCNC2)=CC=1)C.Cl

Computed Properties

Exact Mass: 229.0869564Da
Monoisotopic Mass: 229.0869564Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.5Å²

MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1736906-1g	(s)-2-(4-Methoxyphenyl)morpholine hydrochloride	503860-56-8	98%	1g	￥4313.00	2024-05-11

MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)- Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

Additional information on MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)-

Comprehensive Overview of MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)- (CAS No. 503860-56-8)

The compound MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)- (CAS No. 503860-56-8) is a chiral morpholine derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a 4-methoxyphenyl group and a hydrochloride salt, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug development, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral compounds like (2S)-MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound's stereospecificity is critical for achieving high-purity active pharmaceutical ingredients (APIs), a topic frequently queried in AI-driven drug discovery platforms. Its CAS No. 503860-56-8 is often used in patent searches and regulatory documentation, highlighting its commercial and scientific relevance.

The 4-methoxyphenyl moiety in this morpholine derivative contributes to its lipophilicity, a property extensively studied in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. This aligns with current trends in computational chemistry, where users frequently search for "optimizing drug solubility" or "improving bioavailability." The hydrochloride salt form enhances its stability, a feature emphasized in preformulation studies for solid-dose pharmaceuticals.

From a synthetic perspective, MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)- is synthesized via enantioselective routes, often involving chiral auxiliaries or enzymatic resolution. These methods are trending topics in green chemistry forums, as researchers seek sustainable alternatives to traditional synthesis. The compound's CAS No. 503860-56-8 is also linked to queries about "scalable chiral synthesis" in industrial applications.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques commonly searched by quality control professionals. Its optical rotation and melting point data are critical for compliance with pharmacopeial standards, another frequent search theme in regulatory circles.

In conclusion, MORPHOLINE, 2-(4-METHOXYPHENYL)-, HYDROCHLORIDE, (2S)- (CAS No. 503860-56-8) represents a nexus of cutting-edge research in medicinal chemistry and process optimization. Its multifaceted applications—from neurological drug candidates to catalysis research—ensure its continued prominence in scientific literature and industrial workflows.